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Cat. No.: B1323004 Get Quote

An In-depth Technical Guide to the Applications of 4-Isopropoxy-3-methylphenylboronic
Acid in Organic Chemistry

For Researchers, Scientists, and Drug Development
Professionals
Abstract

4-Isopropoxy-3-methylphenylboronic acid is a versatile organoboron compound that serves

as a critical building block in modern organic synthesis. Its unique structural features, including

the electron-donating isopropoxy and methyl groups, influence its reactivity and make it a

valuable reagent, particularly in palladium-catalyzed cross-coupling reactions. This guide

provides a comprehensive overview of its primary applications, focusing on the Suzuki-Miyaura

coupling reaction. It includes detailed experimental protocols, quantitative data summaries, and

graphical representations of key chemical processes to support its use in research and

development.

Physicochemical Properties
4-Isopropoxy-3-methylphenylboronic acid is a white to off-white solid at room temperature.

Its key properties are summarized below.
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Property Value Reference

CAS Number 850568-09-1 [1][2]

Molecular Formula C₁₀H₁₅BO₃ [1][2][3][4]

Molecular Weight 194.04 g/mol [1][2][4]

Storage Temperature
-20°C or 2-8°C (under inert

atmosphere)
[1][2][4]

Synonyms
(4-Isopropoxy-3-

methylphenyl)boronic acid
[3]

A common derivative used for its enhanced stability and ease of purification is the pinacol

ester, 2-(4-Isopropoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.[5]

Property (Pinacol Ester) Value Reference

CAS Number 2121514-93-8 [5]

Molecular Formula C₁₆H₂₅BO₃ [5]

Molecular Weight 276.18 g/mol [5]

Appearance Solid [5]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The most significant application of 4-isopropoxy-3-methylphenylboronic acid in organic

chemistry is its role as a nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction.[6]

[7] This palladium-catalyzed reaction forms a new carbon-carbon bond, typically between an

sp²-hybridized carbon of the boronic acid and an sp²-hybridized carbon of an organohalide (or

triflate).[7][8]

The reaction is fundamental to the synthesis of biaryl compounds, which are prevalent motifs in

pharmaceuticals, agrochemicals, and advanced materials.[6][9] The isopropoxy and methyl

substituents on the phenyl ring of the boronic acid can influence the electronic properties and
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steric hindrance of the resulting biaryl product, providing a tool for fine-tuning molecular

properties.

4-Isopropoxy-3-methylphenylboronic acid

Click to download full resolution via product page

Caption: Structure of 4-Isopropoxy-3-methylphenylboronic acid.

The Catalytic Cycle
The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a

palladium catalyst. The key steps are:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

organohalide (R¹-X), forming a Pd(II) complex.[8]

Transmetalation: The boronic acid, activated by a base, transfers its organic group (R²) to

the palladium center, displacing the halide.[7]

Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex couple

and are eliminated as the final biaryl product (R¹-R²), regenerating the Pd(0) catalyst.[7]
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Addition
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Start: Aryl Bromide
+ Mg in THF

1. Form Grignard Reagent
(Reflux, 2-3h)

2. Cool to -78°C

3. Add Trimethyl Borate

4. Warm to RT

5. Acidic Workup
(HCl)

6. Extraction

7. Dry & Concentrate

End: Purified Boronic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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